Cas no 2657-25-2 (4'-Hydroxychalcone)

• Product Name: 4'-Hydroxychalcone
• CAS No: 2657-25-2
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• MDL: MFCD00016484
• CID: 84435
• PubChem ID: 87571301
• Update Time: 2025-11-02

4'-Hydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)-3-phenylprop-2-en-1-one
• BENZYLIDENE-(4-HYDROXYACETOPHENONE)
• BENZYLIDENE-4'-HYDROXYACETOPHENONE
• 2-BENZAL-4'-HYDROXYACETOPHENONE
• 2-BENZYLIDENE-4'-HYDROXYACETOPHENONE
• 4'-Hydroxychalcone
• 2-Benzal-4-Hydroxyacetophenone
• HYDROXYCHALCONE, 4'-(RG)
• 4′-Hydroxychalcone
• HYDROXYCHALCONE,4'
• 1-(4-Hydroxyphenyl)-3-phenylpropenone
• 4-Hydroxyphenyl styryl ketone
• NSC 242264
• p-Cinnamoylphenol
• Chalcone, 4'-hydroxy-
• (2E)-1-(4-hydroxyphenyl)-3-phenylprop-2-en-1-one
• hydroxychalcone, 4'-
• 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-phenyl-
• (E)-1-(4-hydroxyphenyl)-3-phenylprop-2-en-1-one
• 2K338K8UOA
• (E)-1-(4-hydroxyphenyl)-3-phenyl-prop-2-en-1-one
• (E)-1-(4-hydroxyphenyl)-3-phenyl-2-propen-1-one
• trans-4'-Hydroxychalcone
• (2E)-1-(4-Hydroxyphenyl)-3-phenyl-2-propen-1-one
• UAHGNXFYLAJDIN-IZZDOVSWSA-N
• H0945
• BRD-K85068298-001-02-7
• SPECTRUM200407
• 1-(4-Hydroxy-phenyl)-3-phenyl-propenone
• BIDD:ER0083
• CCG-38409
• BSPBio_001669
• MS-10593
• 2657-25-2
• UNII-2K338K8UOA
• J402.938K
• NS00116309
• (2E)-1-(4-Hydroxyphenyl)-3-phenyl-2-propen-1-one #
• NCGC00095473-01
• (E)-1-(4-Hydroxy-phenyl)-3-phenyl-propenone
• s4937
• 1-(4-Hydroxyphenyl)-3-phenyl-2-propen-1-one
• CHEMBL276473
• NCGC00095473-02
• CHEBI:34360
• (E)-4'-Hydroxychalcone
• MFCD00016484
• 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-phenyl-, (2E)-
• 4'-hydroxychalcone, AldrichCPR
• 2-Propen-1-one, 1-(4-hydroxyphenyl)-3-phenyl-, (E)-
• NSC242264
• CS-0038129
• Z46032324
• SR-05000002471-1
• S10951
• 4/'-Hydroxychalcone
• 4-Cinnamoylphenol
• NSC-170285
• NSC-242264
• CCRIS 2229
• Spectrum5_000333
• HY-N7056
• BDBM50042986
• DTXSID40859756
• NSC170285
• SDCCGMLS-0066376.P001
• SR-05000002471
• 4'-Hydroxychalcone, (E)-
• AKOS002234858
• BRD-K85068298-001-03-5
• 1-(4-Hydroxyphenyl)-3-phenyl-2-propenal
• A818515
• Q27116016
• 38239-52-0
• J-016479
• NCGC00095473-03

• MDL： MFCD00016484
• Inchi： 1S/C15H12O2/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11,16H/b11-6+
• InChI Key： UAHGNXFYLAJDIN-IZZDOVSWSA-N
• SMILES： OC1C=CC(=CC=1)C(/C=C/C1C=CC=CC=1)=O
• BRN： 2049150

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Cream powder
• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 173.0 to 178.0 deg-C
• Boiling Point: 419.6°C at 760 mmHg
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.28830
• Solubility: Not available

4'-Hydroxychalcone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4'-Hydroxychalcone

Exploring the Versatile Applications and Properties of 4'-Hydroxychalcone (CAS No. 2657-25-2)

4'-Hydroxychalcone (CAS No. 2657-25-2) is a naturally occurring flavonoid derivative that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. As a member of the chalcone family, this compound features a unique chemical structure consisting of two aromatic rings connected by a three-carbon α,β-unsaturated carbonyl system. The presence of a hydroxyl group at the 4' position of the B-ring distinguishes it from other chalcones and contributes to its distinctive properties.

The growing interest in natural bioactive compounds has propelled research into 4'-Hydroxychalcone, particularly in fields such as nutraceuticals, cosmeceuticals, and pharmaceutical development. Recent studies have highlighted its potential as an antioxidant, anti-inflammatory agent, and even as a possible neuroprotective compound. These properties align perfectly with current consumer trends favoring plant-derived health solutions and natural alternatives to synthetic compounds.

From a chemical perspective, 4'-Hydroxychalcone (CAS No. 2657-25-2) demonstrates interesting physical characteristics. It typically appears as a yellow crystalline powder with moderate solubility in organic solvents like ethanol and DMSO, but limited solubility in water. This solubility profile makes it particularly suitable for various formulation applications. The compound's UV-visible absorption spectrum shows maximum absorbance around 350-370 nm, a property that has been exploited in photochemical studies and material science applications.

The biological activities of 4'-Hydroxychalcone have become a hot topic in scientific literature. Researchers are particularly interested in its potential enzyme-modulating effects, especially regarding enzymes involved in inflammatory pathways. Some studies suggest it may influence key cellular signaling pathways, including those related to oxidative stress response and cellular homeostasis. These findings have sparked interest in its possible applications for age-related conditions and metabolic disorders, areas of significant public health concern.

In the cosmetic industry, 4'-Hydroxychalcone is being explored for its potential skin benefits. Its antioxidant capacity and possible tyrosinase inhibitory activity make it an interesting candidate for anti-aging formulations and skin brightening products. This aligns with the current market demand for natural cosmetic ingredients that offer multiple benefits while maintaining safety profiles. The compound's ability to absorb UV light also suggests potential applications in natural sunscreen formulations.

The synthesis of 4'-Hydroxychalcone typically involves a Claisen-Schmidt condensation reaction between 4-hydroxybenzaldehyde and acetophenone under basic conditions. Recent advances in green chemistry approaches have focused on optimizing this process to improve yields while reducing environmental impact. These developments are particularly relevant given the growing emphasis on sustainable chemical production and eco-friendly manufacturing practices across industries.

Quality control of 4'-Hydroxychalcone (CAS No. 2657-25-2) typically involves analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the required purity standards for various applications. The pharmaceutical and nutraceutical industries, in particular, demand high-purity grades of this compound for research and product development purposes.

Current market trends indicate growing demand for specialty chemicals like 4'-Hydroxychalcone, driven by increasing consumer awareness of natural health products and functional foods. The compound's multiple potential applications across different sectors contribute to its commercial value. Suppliers and manufacturers are responding to this demand by improving production scalability and developing specialized formulations tailored to specific industry needs.

Safety evaluation studies of 4'-Hydroxychalcone have shown favorable profiles in various test systems, though comprehensive toxicological assessments continue to be an active area of research. The compound's natural occurrence in certain plants used in traditional medicine provides some historical context for its safety, but modern scientific validation remains essential for commercial applications, particularly in regulated industries like dietary supplements and cosmetics.

Future research directions for 4'-Hydroxychalcone (CAS No. 2657-25-2) are likely to focus on elucidating its precise mechanisms of action, optimizing its bioavailability, and exploring potential synergies with other bioactive compounds. The development of novel derivatives through structural modification may further expand its application potential. These research avenues hold promise for addressing some of today's most pressing health challenges while meeting consumer demand for natural solutions with scientific backing.

For researchers and industry professionals seeking high-quality 4'-Hydroxychalcone, it's crucial to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. Proper storage conditions (typically cool, dry environments protected from light) help maintain the compound's stability and efficacy over time. As interest in this versatile compound continues to grow, it represents an exciting area at the intersection of traditional knowledge and modern scientific innovation.